Cas no 30062-36-3 (1,2,3,5-tetrahydroindolizine-1,5-dione)

• Product Name: 1,2,3,5-tetrahydroindolizine-1,5-dione
• CAS No: 30062-36-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 4644242
• PubChem ID: 83815301
• Update Time: 2025-06-13

1,2,3,5-tetrahydroindolizine-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-Indolizinedione, 2,3-dihydro-
• 1,2,3,5-tetrahydroindolizine-1,5-dione

• Inchi： 1S/C8H7NO2/c10-7-4-5-9-6(7)2-1-3-8(9)11/h1-3H,4-5H2
• InChI Key： IQYKXFGRHNUSPJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2N(C(=O)C=CC=2)CC1

Additional information on 1,2,3,5-tetrahydroindolizine-1,5-dione

Recent Advances in the Study of 1,2,3,5-Tetrahydroindolizine-1,5-dione (CAS: 30062-36-3) in Chemical Biology and Pharmaceutical Research

The compound 1,2,3,5-tetrahydroindolizine-1,5-dione (CAS: 30062-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused indolizine and diketone moieties, has been the subject of numerous studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. Recent advancements in synthetic methodologies and biological evaluations have shed light on the compound's promising role in drug discovery and development.

A key area of focus has been the optimization of synthetic routes to 1,2,3,5-tetrahydroindolizine-1,5-dione. Researchers have developed novel catalytic systems and green chemistry approaches to improve yield and selectivity, addressing previous challenges in scalability. The compound's structural versatility allows for diverse functionalization, enabling the creation of libraries of derivatives for structure-activity relationship (SAR) studies. These synthetic efforts have been complemented by computational modeling studies that predict favorable drug-like properties, including solubility and metabolic stability.

Biological investigations have revealed that 1,2,3,5-tetrahydroindolizine-1,5-dione exhibits potent activity against several molecular targets implicated in disease pathways. Notably, recent studies have demonstrated its effectiveness as an inhibitor of inflammatory mediators, with particular efficacy in models of chronic inflammation. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been characterized through comprehensive biochemical and cellular assays. These findings position it as a promising lead compound for the development of novel anti-inflammatory therapeutics.

In the realm of oncology research, 1,2,3,5-tetrahydroindolizine-1,5-dione has shown remarkable potential as a multi-targeted agent. Recent publications highlight its ability to induce apoptosis in various cancer cell lines while exhibiting selective cytotoxicity towards malignant cells. Mechanistic studies have identified its interaction with DNA topoisomerases and histone deacetylases as contributing factors to its anticancer activity. These discoveries have spurred collaborative efforts between academic institutions and pharmaceutical companies to advance the compound through preclinical development.

The pharmacokinetic profile of 1,2,3,5-tetrahydroindolizine-1,5-dione has been another area of active investigation. Recent animal studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties. While the compound demonstrates favorable bioavailability, researchers are exploring formulation strategies to enhance its therapeutic index. Nanoparticle-based delivery systems and prodrug approaches have shown particular promise in preliminary studies, addressing challenges related to plasma stability and tissue penetration.

Looking forward, the research community anticipates several exciting developments related to 1,2,3,5-tetrahydroindolizine-1,5-dione. Ongoing clinical translation efforts aim to establish its safety profile in human trials, while parallel research explores its potential in combination therapies. The compound's unique chemical structure continues to inspire the design of novel analogs with improved pharmacological properties. As these investigations progress, 1,2,3,5-tetrahydroindolizine-1,5-dione (CAS: 30062-36-3) is poised to make significant contributions to the development of next-generation therapeutics in multiple disease areas.